6-Amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C21H17BrN4O
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 6-amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H17BrN4O/c1-2-12-3-5-13(6-4-12)17-16(11-23)20(24)27-21-18(17)19(25-26-21)14-7-9-15(22)10-8-14/h3-10,17H,2,24H2,1H3,(H,25,26)
• InChI Key: DHNOHCFZEDZILX-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2C(=C(OC3=NNC(=C23)C4=CC=C(C=C4)Br)N)C#N

Description

6-Amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrano[2,3-c]pyrazole derivative, which has been shown to exhibit a range of biological and pharmacological activities.

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it is believed that the compound exerts its biological and pharmacological activities by interacting with specific molecular targets in cells. The compound has been shown to inhibit the activity of certain enzymes and receptors, which are involved in various biological processes.
Biochemical and Physiological Effects:
The pyrano[2,3-c]pyrazole derivative has been shown to exhibit a range of biochemical and physiological effects. The compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and reduce inflammation in cells. The compound has also been shown to exhibit antimicrobial activity against various types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its potent biological and pharmacological activities, as well as its ability to inhibit the growth and proliferation of cancer cells. However, the compound has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-Amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further investigate its mechanism of action and molecular targets. Another direction is to explore its potential applications in the treatment of various diseases, including cancer, inflammation, and microbial infections. Additionally, further studies are needed to evaluate the toxicity and safety of the compound, as well as its potential for use in drug development.

Synthesis Methods

The synthesis of 6-Amino-3-(4-bromophenyl)-4-(4-ethylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been described in the literature. The synthesis involves the reaction of 4-bromoacetophenone, 4-ethylbenzaldehyde, malononitrile, and hydrazine hydrate in the presence of a catalyst. The reaction proceeds via a multicomponent reaction, which results in the formation of the pyrano[2,3-c]pyrazole derivative.

Scientific Research Applications

The pyrano[2,3-c]pyrazole derivative has been extensively studied for its potential applications in scientific research. The compound has been shown to exhibit a range of biological and pharmacological activities, including antitumor, anti-inflammatory, and antimicrobial activities. The compound has also been shown to exhibit activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer cells.